(2-Bromo-6-methoxy-4-{[4-oxo-2-(phenylimino)-3-propyl-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
(2-Bromo-6-methoxy-4-{[4-oxo-2-(phenylimino)-3-propyl-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0896129
InChI:
InChI=1S/C22H21BrN2O5S/c1-3-9-25-21(28)18(31-22(25)24-15-7-5-4-6-8-15)12-14-10-16(23)20(17(11-14)29-2)30-13-19(26)27/h4-8,10-12H,3,9,13H2,1-2H3,(H,26,27)/b18-12+,24-22?
SMILES:
CCCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)OCC(=O)O)OC)SC1=NC3=CC=CC=C3
Molecular Formula:
C22H21BrN2O5S
Molecular Weight:
505.4 g/mol
(2-Bromo-6-methoxy-4-{[4-oxo-2-(phenylimino)-3-propyl-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
CAS No.:
Cat. No.: VC0896129
Molecular Formula: C22H21BrN2O5S
Molecular Weight: 505.4 g/mol
* For research use only. Not for human or veterinary use.
![(2-Bromo-6-methoxy-4-{[4-oxo-2-(phenylimino)-3-propyl-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H21BrN2O5S |
|---|---|
| Molecular Weight | 505.4 g/mol |
| IUPAC Name | 2-[2-bromo-6-methoxy-4-[(E)-(4-oxo-2-phenylimino-3-propyl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid |
| Standard InChI | InChI=1S/C22H21BrN2O5S/c1-3-9-25-21(28)18(31-22(25)24-15-7-5-4-6-8-15)12-14-10-16(23)20(17(11-14)29-2)30-13-19(26)27/h4-8,10-12H,3,9,13H2,1-2H3,(H,26,27)/b18-12+,24-22? |
| Standard InChI Key | YZCZBHSNCHWDAB-RFWMEDTCSA-N |
| Isomeric SMILES | CCCN1C(=O)/C(=C\C2=CC(=C(C(=C2)Br)OCC(=O)O)OC)/SC1=NC3=CC=CC=C3 |
| SMILES | CCCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)OCC(=O)O)OC)SC1=NC3=CC=CC=C3 |
| Canonical SMILES | CCCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)OCC(=O)O)OC)SC1=NC3=CC=CC=C3 |
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